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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of mercuric sulfide (HgS), a compound
that has captivated artisans, physicians, and alchemists for millennia. From its use as a vibrant
pigment in ancient civilizations to its central role in the esoteric traditions of alchemy and its
application in traditional medicine, mercuric sulfide holds a unique position at the intersection
of chemistry, history, and symbolic philosophy. This document will explore the historical
synthesis, alchemical symbolism, and documented properties of this fascinating inorganic
compound.

Historical Overview and Significance

Mercuric sulfide, found in nature as the mineral cinnabar, has been utilized by humanity for
thousands of years. The earliest documented use of cinnabar as a pigment dates back to the
Neolithic period in Catalhdyuk, Turkey (8000—7000 BC).[1] In ancient China, its use for
decorating pottery dates to the Yangshao culture (5000—-4000 BC).[1] The vibrant red pigment
derived from cinnabar, known as vermilion, was highly prized across various cultures.

In ancient Rome, vermilion was considered a luxury pigment and was used to paint the walls of
villas, such as the Villa of the Mysteries in Pompeii.[1] Roman generals would even paint their
faces with it for triumphal processions.[2] In ancient Egypt, it symbolized life and victory over
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death and was used in the decoration of tombs.[3] The Mayan civilization also used cinnabar to
paint the tombs of their rulers.[1]

Beyond its use as a pigment, mercuric sulfide played a significant role in traditional medicine.
In Traditional Chinese Medicine, cinnabar has been used for over 2000 years for its sedative
properties.[4][5] It was also used in ancient Greece for various ailments.[4] In India, a purified
form of mercuric sulfide known as Rasa Sindura has been used in Ayurvedic medicine for its
therapeutic benefits.[6][7] However, the inherent toxicity of mercury has been recognized since
antiquity, with historical accounts of mercury poisoning, such as the madness and early death
of the Chinese emperor Qin Shi Huang, who consumed it in a quest for immortality.[4]

Chinese alchemists were among the first to synthesize vermilion from mercury and sulfur
around the 4th century BC.[8] This synthetic form became known as "Chinese red" and was a
symbol of nobility and power, used in royal palaces and for the emperor's personal seals.[2]

Physicochemical Properties of Mercuric Sulfide

Mercuric sulfide exists in two primary crystalline forms: the red, hexagonal a-HgS (cinnabar)
and the black, cubic B-HgS (metacinnabar).[9][10] The red form is the most common in nature.

[°]
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Property Value References

Chemical Formula HgS 9]

Molar Mass 232.66 g/mol [9]
Red hexagonal crystals or
powder (a-HgS); Black cubic

Appearance [10][11]
crystals or amorphous powder
(B-HgS)
0-HgS: 8.10 g/cm3; B-HgS:

Density 95: 810 glem* B+ [ol[11]
7.73 g/lcm?3

) ) 583.5 °C (sublimes and

Melting Point [10][11][12]
decomposes)

Solubility in water Insoluble 9]
Insoluble in alcohol and nitric

o acid. Soluble in aqua regia and
Solubility in other solvents [10][11]

concentrated solutions of alkali

metal sulfides.

Crystal Structure

a-HgS: Trigonal; B-HgS: Cubic
(Zinc blende)

[9]

Alchemical Perspectives

In the realm of alchemy, the elements were often understood through their symbolic and

philosophical significance rather than their empirical properties alone. Mercuric sulfide, as a

compound of mercury and sulfur, held a profound meaning.

The Tria Prima: Mercury, Sulfur, and Salt

According to the alchemical philosophy of Paracelsus, all matter is composed of three primal

substances, the Tria Prima: Mercury, Sulfur, and Salt.[13][14] It is crucial to understand that

these are not the common chemical elements but rather philosophical principles:
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o Mercury (Spirit): Represents the principle of fusibility, volatility, and the mind or spirit.[14][15]
It is the life-giving, transformative force.

o Sulfur (Soul): Represents the principle of combustibility, the soul, and the fiery, active nature
of a substance.[14][15]

o Salt (Body): Represents the principle of incombustibility, non-volatility, and the physical body
or matter.[14][15]

The synthesis of mercuric sulfide from its constituent elements was, for the alchemist, a
physical manifestation of the union of the spirit (Mercury) and the soul (Sulfur) to create a new,
perfected body.

The Alchemical Tria Prima

Sulfur (Soul) Salt (Body)
Combustibility, Activeness Incombustibility, Stability

embodies in animates gives form|to

Mercury (Spirit)

Volatility, Fusibility

Manifestatipn in Matter

Nigredo Purification Albedo Refinement Citrinitas Perfection Rubedo
(Blackening) (Whitening) (Yellowing) (Reddening)
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Start: Combine Mercury and Sulfur

:

Heat the mixture

Formation of Black Metacinnabar (3-HgS)

Further Heating (Sublimation)

Formation of Red Cinnabar (a-HgS)

End: Collect Vermilion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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